Cas no 824394-93-6 (1H-Benzimidazole, 5-chloro-2-[2-(1H-imidazol-2-yl)phenyl]-6-methyl-)

• Product Name: 1H-Benzimidazole, 5-chloro-2-[2-(1H-imidazol-2-yl)phenyl]-6-methyl-
• CAS No: 824394-93-6
• MF: C₁₇H₁₃ClN₄
• MW: 308.76492190361
• CID: 691837
• PubChem ID: 11232094
• Update Time: 2025-04-19

1H-Benzimidazole, 5-chloro-2-[2-(1H-imidazol-2-yl)phenyl]-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 5-chloro-2-[2-(1H-imidazol-2-yl)phenyl]-6-methyl-
• 5-chloro-2-[2-(1H-imidazol-2-yl)phenyl]-6-methyl-1H-benzimidazole
• 2-(2-(1H-Imidazol-2-yl)phenyl)-5-chloro-6-methyl-1H-benzo[d]imidazole
• SCHEMBL13203534
• DTXSID00459599
• 824394-93-6

• Inchi： 1S/C17H13ClN4/c1-10-8-14-15(9-13(10)18)22-17(21-14)12-5-3-2-4-11(12)16-19-6-7-20-16/h2-9H,1H3,(H,19,20)(H,21,22)
• InChI Key： SIXDHKHXPCLBDH-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1C)NC(C1=CC=CC=C1C1=NC=CN1)=N2

Computed Properties

• Exact Mass: 308.0828741g/mol
• Monoisotopic Mass: 308.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 57.4Ų